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Compound of Interest

Compound Name: Velutin

Cat. No.: B192640 Get Quote

These application notes provide detailed protocols for the dissolution of Velutin and its

application in common in vitro experimental setups. Velutin is a flavonoid compound with

demonstrated anti-inflammatory, anti-melanogenic, and potential antiviral properties, making it

a compound of interest for various research applications.

Velutin: Physicochemical Properties
Velutin is a flavonoid compound, specifically a flavone, isolated from sources like Korean

Mistletoe and açaí fruit.[1][2] Its biological activities include the inhibition of melanin

biosynthesis, reduction of osteoclast differentiation, and downregulation of HIF-1α via the NF-

κB pathway.[1]

Quantitative Data Summary

A summary of Velutin's key properties is provided in the table below for quick reference.
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Property Value Source

CAS Number 25739-41-7 [1][3]

Molecular Formula C₁₇H₁₄O₆

Molecular Weight 314.29 g/mol

Solubility
DMSO: 50 mg/mL (159.09

mM)

Also soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

Storage (Stock Solution)
-20°C for up to 1 month; -80°C

for up to 6 months

Protocol: Preparation of Velutin Stock Solution
Proper dissolution and storage of Velutin are critical for obtaining reproducible experimental

results. Due to its limited aqueous solubility, a stock solution in an organic solvent is required.

Dimethyl sulfoxide (DMSO) is the recommended solvent.

Materials:

Velutin powder (CAS: 25739-41-7)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Ultrasonic bath

Vortex mixer

Calibrated pipettes

Procedure:
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Weighing Velutin: Accurately weigh the desired amount of Velutin powder in a sterile

microcentrifuge tube. Perform this in a chemical fume hood using appropriate personal

protective equipment (PPE).

Adding Solvent: Add the calculated volume of DMSO to achieve the desired stock

concentration. A high concentration stock (e.g., 50 mM or 100 mM) is recommended to

minimize the final concentration of DMSO in the cell culture medium. For example, to

prepare a 50 mM stock solution from 5 mg of Velutin:

Volume (L) = Mass (g) / (Molarity (mol/L) * Molecular Weight ( g/mol ))

Volume (µL) = (0.005 g / (0.050 mol/L * 314.29 g/mol )) * 1,000,000 = 318.2 µL of DMSO

Dissolution: Vortex the solution vigorously. To aid dissolution, briefly heat the tube to 37°C

and oscillate in an ultrasonic bath for a few minutes until the solution is clear.

Sterilization (Optional): If required, the concentrated stock solution can be sterilized by

filtering through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term use

(up to 1 month) or at -80°C for long-term storage (up to 6 months).

Stock Solution Preparation Table (for 314.29 g/mol MW)

Target Stock
Concentration

Volume of DMSO
per 1 mg Velutin

Volume of DMSO
per 5 mg Velutin

Volume of DMSO
per 10 mg Velutin

10 mM 318.2 µL 1.59 mL 3.18 mL

25 mM 127.3 µL 636.4 µL 1.27 mL

50 mM 63.6 µL 318.2 µL 636.4 µL

Protocol: Preparation of Working Solutions for Cell
Culture
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To treat cells, the Velutin stock solution must be diluted to the final desired concentration in the

cell culture medium. It is crucial to ensure that the final concentration of DMSO does not

exceed a level toxic to the specific cell line being used (typically ≤ 0.5%, and ideally ≤ 0.1%).

Procedure:

Thaw Stock Solution: Thaw an aliquot of the Velutin stock solution at room temperature.

Serial Dilution (Recommended): To avoid precipitation of the compound, it is best to perform

a serial dilution. First, dilute the concentrated stock solution into a small volume of complete

cell culture medium to create an intermediate concentration.

Final Dilution: Add the intermediate dilution to the final volume of cell culture medium in your

experimental vessel (e.g., 96-well plate, 6-well plate) to reach the target concentration. Mix

gently by swirling or pipetting.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without Velutin. This is essential to distinguish the effects of

Velutin from any effects of the solvent.

Workflow for Preparing a Working Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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